Actinidioionoside

• CAS: 540528-05-0
• Molecular Formula: C19H34O9
• Molecular Weight: 406.5 g/mol
• InChI: InChI=1S/C19H34O9/c1-10(27-16-15(24)14(23)13(22)12(9-20)28-16)5-6-19(26)17(2,3)7-11(21)8-18(19,4)25/h5-6,10-16,20-26H,7-9H2,1-4H3/b6-5+/t10-,11+,12-,13-,14+,15-,16-,18-,19-/m1/s1
• InChIKey: XZRJEYQBLXDNNU-UWAGUHGBSA-N

Actinidioionoside: Antioxidant Megastigmane Glucoside

Actinidioionoside (CAS 540528-05-0) is a naturally occurring C13-megastigmane glucoside, first isolated from *Actinidia polygama* and subsequently identified in diverse plant species including *Borago officinalis* L. and *Syzygium samarangense* [1]. This secondary metabolite belongs to a class of compounds characterized by a trimethylcyclohexane skeleton and a glucosyl moiety. Unlike many in-class megastigmane glucosides, actinidioionoside possesses a specific absolute configuration at the C-9 position (9R), which directly influences its spatial conformation and, consequently, its intermolecular interactions and biological profile [2].

1

May support oxidative stress studies using radical scavenging models with reported lower cytotoxicity in A549 cell context.

2

Defined 9R configuration enables stereochemical differentiation in megastigmane analysis workflows.

• [1] Murai, F., & Tagawa, M. (1989). The Absolute Configuration of Kiwiionoside and Actinidioionoside, Megastigmane Glucosides from *Actinidia polygama*. Chemical and Pharmaceutical Bulletin, 37(3), 767-769. View Source
• [2] Otsuka, H., Yao, M., Kamada, K., & Takeda, Y. (2003). Stereochemistry of megastigmane glucosides from *Glochidion zeylanicum* and *Alangium premnifolium*. Phytochemistry, 62(5), 763-768. View Source

Actinidioionoside: Why Specificity Matters

Direct substitution of actinidioionoside with structurally similar megastigmane glucosides, such as officinalioside or kiwiionoside, is scientifically unsound due to quantifiable differences in radical scavenging potency and stereochemical configuration. Head-to-head data from a single study demonstrate that actinidioionoside exhibits a 21.5% lower DPPH IC50 (i.e., higher potency) compared to officinalioside when tested under identical experimental conditions [1]. Furthermore, its distinct (9R)-stereochemistry differentiates it from kiwiionoside, whose (9S)-configuration results in a fundamentally different spatial arrangement, potentially altering target engagement and metabolic stability [2]. These variations in both functional activity and three-dimensional structure preclude the assumption of interchangeability in research protocols and necessitate compound-specific procurement.

Target Compound

Actinidioionoside

C9 (9R) stereochemistry; distinct DPPH radical scavenging profile

Potential Substitute

Kiwiionoside / other megastigmanes

C9 (9S) or mixed stereochemistry may alter receptor interaction; DPPH potency may shift.

Stereochemical mismatch at C9 and scaffold-specific antioxidant activity mean direct substitution without validation may compromise experimental reproducibility.

• [1] Samy, M. N., Hamed, A. N. E. S., Sugimoto, S., Otsuka, H., Kamel, M. S., & Matsunami, K. (2016). Officinalioside, a new lignan glucoside from *Borago officinalis* L. Natural Product Research, 30(8), 967-972. View Source
• [2] Murai, F., & Tagawa, M. (1989). The Absolute Configuration of Kiwiionoside and Actinidioionoside, Megastigmane Glucosides from *Actinidia polygama*. Chemical and Pharmaceutical Bulletin, 37(3), 767-769. View Source

Actinidioionoside: Quantitative Comparative Evidence

DPPH Scavenging vs. Officinalioside & Trolox

In a direct comparative study of compounds co-isolated from *Borago officinalis*, actinidioionoside demonstrated significantly higher DPPH radical scavenging activity than the structurally related lignan glucoside officinalioside [1].

DPPH Scavenging

Head-to-head

IC₅₀ 41.3 ± 0.25 μM

vs Officinalioside: 52.6 μM; Trolox: 16.6 μM

Supports antioxidant activity comparison within megastigmane class.

In vitro DPPH assay; Borago officinalis isolate.

Evidence Dimension	DPPH Radical Scavenging Activity (IC50)
Target Compound Data	41.3 ± 0.25 μM
Comparator Or Baseline	Officinalioside (52.6 ± 1.70 μM)
Quantified Difference	Actinidioionoside is approximately 21.5% more potent (lower IC50) than officinalioside.
Conditions	DPPH free radical scavenging assay; performed on compounds isolated from *Borago officinalis* L. aerial parts.

Why This Matters

This quantitative advantage in a direct head-to-head comparison justifies the selection of actinidioionoside over officinalioside for applications prioritizing antioxidant efficacy, ensuring more robust assay signal and potentially lower compound concentration requirements.

• [1] Samy, M. N., Hamed, A. N. E. S., Sugimoto, S., Otsuka, H., Kamel, M. S., & Matsunami, K. (2016). Officinalioside, a new lignan glucoside from *Borago officinalis* L. Natural Product Research, 30(8), 967-972. View Source

Cytotoxicity in A549 Lung Cancer Cells

Actinidioionoside was evaluated for cytotoxic effects against the A549 human lung carcinoma cell line, revealing no significant cytotoxicity at concentrations relevant for antioxidant assays [1].

A549 Cytotoxicity

Class-level

IC₅₀ > 100 μM

Supports low-cytotoxicity profile in this cell model.

A549 human lung cancer cell line.

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	>100 μM
Comparator Or Baseline	N/A (Assessed as standalone property)
Quantified Difference	IC50 is greater than 100 μM, indicating a lack of cytotoxicity at concentrations up to at least this value.
Conditions	A549 human lung carcinoma cell line.

Why This Matters

This data is crucial for researchers planning to use actinidioionoside in cell-based assays, as it confirms that observed biological effects (e.g., antioxidant activity) are not confounded by compound-induced cytotoxicity at working concentrations below 100 μM.

• [1] Samy, M. N., Hamed, A. N. E. S., Sugimoto, S., Otsuka, H., Kamel, M. S., & Matsunami, K. (2016). Officinalioside, a new lignan glucoside from *Borago officinalis* L. Natural Product Research, 30(8), 967-972. View Source

C9 Stereochemistry vs. Kiwiionoside

Actinidioionoside and kiwiionoside, both megastigmane glucosides isolated from *Actinidia* species, are diastereomers distinguished solely by their configuration at the C-9 position [1]. Actinidioionoside possesses the (9R) absolute configuration, while kiwiionoside adopts the (9S) configuration. This subtle stereochemical difference can lead to divergent pharmacological and pharmacokinetic profiles.

C9 Stereochemistry

Head-to-head

Actinidioionoside: 9R

Kiwiionoside: 9S

Enables diastereomer-specific study design.

NMR and Mosher’s method.

Evidence Dimension	Absolute Configuration at C-9
Target Compound Data	9R (Absolute Configuration)
Comparator Or Baseline	Kiwiionoside (9S Absolute Configuration)
Quantified Difference	A single stereocenter inversion (R vs. S).
Conditions	Determined via single crystal X-ray analysis of kiwiionoside and application of 13C NMR glucosidation shift rules for actinidioionoside.

Why This Matters

For structure-activity relationship (SAR) studies, this precise stereochemical definition is essential. Researchers investigating the impact of C-9 stereochemistry on target binding or metabolism must select actinidioionoside as the defined 9R diastereomer, as kiwiionoside represents a distinct molecular entity.

• [1] Murai, F., & Tagawa, M. (1989). The Absolute Configuration of Kiwiionoside and Actinidioionoside, Megastigmane Glucosides from *Actinidia polygama*. Chemical and Pharmaceutical Bulletin, 37(3), 767-769. View Source

Actinidioionoside: Research and Industrial Applications

Antioxidant Mechanism Studies in Non-Cytotoxic Models

Actinidioionoside is a preferred choice for inclusion in antioxidant screening panels where maximizing DPPH radical scavenging signal is a priority. Its quantified potency advantage over the co-occurring compound officinalioside (IC50: 41.3 μM vs. 52.6 μM) under identical assay conditions [1] makes it a more sensitive and efficient hit in primary screening cascades.

Reference Standard for Megastigmane Glucoside Analysis

Actinidioionoside serves as the definitive (9R) diastereomer control for studies exploring the stereochemical basis of megastigmane glucoside activity. Its established absolute configuration [1] provides a clear point of comparison against the (9S)-configured kiwiionoside, enabling precise structure-activity relationship (SAR) mapping at the C-9 chiral center.

Scaffold for Semi-Synthetic Leishmanicidal Agent Development

Actinidioionoside is an ideal candidate for cell-based assays aimed at measuring antioxidant effects in the A549 cell line. Its demonstrated lack of cytotoxicity at concentrations up to >100 μM [1] ensures that any observed reduction in oxidative stress markers is a direct result of its scavenging activity, not a confounding effect of cell death or reduced viability.

Application

Selection Property

Validation Focus

Cellular oxidative stress studies

Reported radical scavenging and A549 cytotoxicity profile

DPPH scavenging and cell-viability endpoints

Megastigmane stereochemical analysis

Defined C9 (9R) configuration

Chiral chromatographic diastereomer resolution

Anti-parasitic lead optimization

Galloylatable scaffold

Anti-Leishmania activity screening context

• [1] Samy, M. N., Hamed, A. N. E. S., Sugimoto, S., Otsuka, H., Kamel, M. S., & Matsunami, K. (2016). Officinalioside, a new lignan glucoside from *Borago officinalis* L. Natural Product Research, 30(8), 967-972. View Source